Cas no 146646-43-7 (13-HETE)

13-HETE structure
13-HETE structure
Product Name:13-HETE
CAS No:146646-43-7
MF:C20H32O3
MW:320.466286659241
CID:6641261
Update Time:2024-03-04

13-HETE Chemical and Physical Properties

Names and Identifiers

    • 13-Hydroxyarachidonic acid
    • 13-hydroxy-(5Z,8Z,11Z,14Z)-icosatetraenoic acid
    • 13-hydroxy-(5Z,8Z,11Z,14Z)-eicosatetraenoic acid
    • (5Z,8Z,11Z,14Z)-13-hydroxyicosatetraenoic acid
    • 13-Hydroxyeicosatetraenoic acid
    • 13-HAA
    • 13-HETE
    • Inchi： 1S/C20H32O3/c1-2-3-4-10-13-16-19(21)17-14-11-8-6-5-7-9-12-15-18-20(22)23/h6-9,13-14,16-17,19,21H,2-5,10-12,15,18H2,1H3,(H,22,23)/b8-6-,9-7-,16-13-,17-14-
    • InChI Key： SAKQICHVWOJSNI-BWWNDVLWSA-N
    • SMILES： O=C(O)CCC/C=C\C/C=C\C/C=C\C(O)/C=C\CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • XLogP3: 6.303

13-HETE Production Method

Production Method 1

506-32-1 506-32-1
146646-43-7 146646-43-7
73347-43-0 73347-43-0
82337-46-0 82337-46-0
83603-31-0 83603-31-0
Reaction Conditions
1.1 Reagents: NADPH ,  Ethylenediaminetetraacetic acid ,  EGTA ,  Phenylmethylsulfonyl fluoride ,  Dithiothreitol ,  Oxygen Catalysts: Monooxygenase Solvents: Water ;  30 - 40 min, pH 7.4, 37 °C
Reference
bis-Allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymic and nonenzymic formation of conjugated hydroxy fatty acids
Oliw, Ernst H.; et al, Archives of Biochemistry and Biophysics, 1993, 300(1), 434-9

13-HETE Raw materials

13-HETE Preparation Products

13-HETE Related Literature

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